N-{2-[4-(Tert-butyl)phenoxy]ethyl}-2-fluoroaniline
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Related Compounds
Tert-Butyl 5-amino-4 ((2-(dimethylamino)ethyl)(methyl)amino) -2methoxyphenyl) carbamate, a compound related to N-{2-[4-(Tert-butyl)phenoxy]ethyl}-2-fluoroaniline, is synthesized from 4-fluoro-2methoxy-5nitroaniline. It's an important intermediate in biologically active compounds like omisertinib (AZD9291) (Zhao, Guo, Lan, & Xu, 2017).
Fluorination Techniques
N-protected 4-fluoropyrrolidine-2-carbonyl fluorides, synthesized using 4-tert-butyl-2,6-dimethylphenylsulfur trifluoride, are used in medicinal chemistry for dipeptidyl peptidase IV inhibitors (Singh & Umemoto, 2011).
Lithiation Reactions
Directed lithiation of related compounds, like N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and tert-Butyl [2-(4-methoxyphenyl)ethyl]carbamate, is a crucial step in producing high-yield substituted products (Smith, El‐Hiti, & Alshammari, 2013).
Biomedical Applications
Intracellular pH Measurement
Fluorinated derivatives of o-aminophenol, used for intracellular pH measurement, illustrate the significance of such compounds in biological applications (Rhee, Levy, & London, 1995).
Anticancer and Antiviral Agents
Synthesis of 4-[1-(2-deoxy-β-D-ribofuranosyl)]-derivatives of 2-substituted-5-fluoroaniline was undertaken to evaluate their potential as anticancer and antihuman immunodeficiency virus (anti-HIV) agents (Wang, Wiebe, Clercq, Balzarini, & Knaus, 2000).
Chemical Reactions and Mechanisms
Synthesis of Indoles
Benzyne cyclization of N-(2-lithioallyl)-2-fluoroanilines, which are structurally related to this compound, is used in the synthesis of 4-functionalized indoles (Barluenga, Fañanás, Sanz, & Fernández, 1999).
Oxidation Studies
The electrochemical oxidation of compounds like 2,6-di-tert-butyl-4-isopropylphenol, which share structural features with the compound , has been extensively studied (Richards & Evans, 1977).
properties
IUPAC Name |
N-[2-(4-tert-butylphenoxy)ethyl]-2-fluoroaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FNO/c1-18(2,3)14-8-10-15(11-9-14)21-13-12-20-17-7-5-4-6-16(17)19/h4-11,20H,12-13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNFWXNFPGQORAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCCNC2=CC=CC=C2F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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